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Compound of Interest

Compound Name:
Tris(6-

isocyanatohexyl)isocyanurate

Cat. No.: B1205225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, safety information, and analytical methodologies for Hexamethylene Diisocyanate

Isocyanurate Trimer (HDI Trimer), identified by CAS number 3779-63-3. This document is

intended to serve as a key resource for professionals working with this compound in research

and development.

Core Physical and Chemical Data
Hexamethylene Diisocyanate Isocyanurate Trimer is a derivative of hexamethylene

diisocyanate (HDI). Its structure, featuring a stable isocyanurate ring and multiple isocyanate

functional groups, contributes to its utility in various industrial applications, particularly in the

formulation of high-performance coatings, adhesives, and sealants due to its excellent

resistance to chemicals, UV light, and weathering.[1]

Table 1: Physical and Chemical Properties of CAS 3779-63-3
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Property Value Source

Molecular Formula C₂₄H₃₆N₆O₆ [1]

Molecular Weight 504.58 g/mol ---

Appearance
Clear, colorless to slightly

yellow liquid or solid
[1]

NCO Content (theoretical) 25% ---

Viscosity @ 25°C
1300-2200 mPa·s (for lower

viscosity grades)
---

Specific Gravity @ 25°C 1.12 ---

Flash Point (Setaflash) 196°C (385°F) ---

Storage Temperature 2-8°C, under inert atmosphere [2]

Toxicological and Safety Information
HDI Trimer presents several health hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE). The primary routes of exposure are

inhalation and skin contact.

Table 2: Summary of Toxicological and Safety Data for CAS 3779-63-3
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Hazard Description GHS Classification
Precautionary
Statements

Acute Inhalation

Toxicity

Harmful if inhaled,

may cause respiratory

irritation.[3][4][5]

Acute Tox. 4

(Inhalation), STOT SE

3

P261, P271,

P304+P340, P312

Skin Sensitization

May cause an allergic

skin reaction.[3][4][5]

Hexamethylene

diisocyanate is a

potent skin sensitizer.

Skin Sens. 1

P261, P272, P280,

P302+P352,

P333+P313

Eye Irritation
May cause serious

eye irritation.[2]
Eye Irrit. 2A

P280,

P305+P351+P338

Skin Irritation
Causes skin irritation.

[2]
Skin Irrit. 2

P280, P302+P352,

P332+P313

Aquatic Toxicity

Harmful to aquatic life

with long lasting

effects.[5]

Aquatic Chronic 3 P273

Experimental Protocols
Determination of Isocyanate (NCO) Content by Titration
The determination of the free NCO content is crucial for quality control and for calculating the

proper stoichiometry in polyurethane formulations. The most common method is back-titration

involving the reaction of the isocyanate with an excess of a standard solution of di-n-

butylamine, followed by titration of the unreacted amine with a standard acid solution.[6][7][8]

Materials and Reagents:

Titrant: 0.5 mol/L or 1 mol/L Hydrochloric acid (HCl) standard solution[7][8]

Reagent: Di-n-butylamine - toluene solution (e.g., 130 g of di-n-butylamine in 1 L of

dehydrated toluene)[8]

Solvent: Dehydrated 2-propanol (isopropyl alcohol) or acetone[7][8]
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Sample: Hexamethylene Diisocyanate Isocyanurate Trimer (CAS 3779-63-3)

Equipment:

Automatic titrator or manual titration setup with a burette

Glass and reference electrodes suitable for non-aqueous titration

250 mL Erlenmeyer flasks with stoppers

Volumetric pipette (25 mL)

Analytical balance

Magnetic stirrer and stir bars

Procedure:

Sample Preparation: Accurately weigh approximately 2 g of the HDI Trimer sample into a

250 mL Erlenmeyer flask.[8]

Reaction with Amine: Using a volumetric pipette, add exactly 25 mL of the di-n-butylamine-

toluene solution to the flask.[8]

Reaction Incubation: Stopper the flask and gently stir the mixture using a magnetic stirrer for

15 minutes at room temperature to ensure the complete reaction of the isocyanate groups

with the amine.[8]

Dilution: Add 150 mL of 2-propanol to the flask to dissolve the resulting urea and prepare the

solution for titration.[8]

Titration: Immerse the electrode(s) into the solution and titrate with the standardized

hydrochloric acid solution until the endpoint is reached. The endpoint can be determined

potentiometrically.

Blank Determination: Perform a blank titration by following the same procedure (steps 2-5)

but without adding the HDI Trimer sample. This is crucial to determine the initial amount of

amine in the reagent.[8]
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Calculation:

The NCO content (%) is calculated using the following formula:

Where:

V_blank = Volume of HCl solution used for the blank titration (mL)

V_sample = Volume of HCl solution used for the sample titration (mL)

N_HCl = Normality of the HCl standard solution (mol/L)

42.02 = Molecular weight of the NCO group ( g/mol )

W_sample = Weight of the sample (g)

Mandatory Visualizations
Synthesis Workflow of Hexamethylene Diisocyanate
Isocyanurate Trimer
The following diagram illustrates a general workflow for the synthesis of HDI Trimer, which

involves the cyclotrimerization of hexamethylene diisocyanate (HDI) monomer.[9]
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Reaction Setup

Trimerization Reaction

Reaction Quenching and Product Isolation
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Heat to Reaction Temperature
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Introduce Nitrogen Atmosphere

Monitor Reaction Progress
(e.g., by NCO Content)

Maintain Temperature

Add Polymerization Inhibitor
(e.g., Phosphoric Acid)

Target NCO Value Reached

Cool to Room Temperature

Centrifuge and Separate Supernatant

Remove Solvent and Unreacted Monomer
(e.g., via Film Evaporation)

Hexamethylene Diisocyanate
Isocyanurate Trimer
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Caption: General synthesis workflow for Hexamethylene Diisocyanate Isocyanurate Trimer.
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Experimental Workflow for NCO Content Determination
The diagram below outlines the key steps in the experimental procedure for determining the

NCO content of HDI Trimer.

Sample and Blank Preparation

Reaction

Titration

Calculation

Accurately weigh ~2g of HDI Trimer

Add 25 mL of Di-n-butylamine-
toluene solution to both flasks

Prepare a flask without HDI Trimer

Stopper and stir for 15 minutes

Add 150 mL of 2-propanol

Titrate with standardized HCl solution

Record titration volumes for
sample and blank

Calculate % NCO using the formula
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Click to download full resolution via product page

Caption: Experimental workflow for determining the NCO content of HDI Trimer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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